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Compound of Interest

Compound Name: FAUC 3019

Cat. No.: B1672301 Get Quote

Technical Support Center: FAUC 3019
This technical support guide provides troubleshooting advice and frequently asked questions

regarding solubility issues encountered with the novel kinase inhibitor, FAUC 3019.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of FAUC 3019?

For initial stock solutions, we recommend using high-purity, anhydrous Dimethyl Sulfoxide

(DMSO). FAUC 3019 is a hydrophobic compound and exhibits the highest solubility and

stability in this solvent. Ensure the DMSO is stored correctly to prevent water absorption, which

can negatively impact the solubility of FAUC 3019.

Q2: My FAUC 3019 has precipitated out of my stock solution in DMSO. What should I do?

Precipitation from a DMSO stock solution can occur due to temperature fluctuations or the

introduction of water. To redissolve the compound, gently warm the vial in a water bath set to

37°C for 10-15 minutes and vortex periodically. If precipitation persists, the solution may be

supersaturated. It is recommended to prepare a new stock solution at a concentration known to

be stable.

Q3: I'm observing precipitation when I dilute my FAUC 3019 DMSO stock into aqueous media

for my cell-based assays. How can I prevent this?
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This is a common issue when diluting a hydrophobic compound from an organic solvent into an

aqueous buffer or cell culture medium. To mitigate this "solvent-shift" precipitation:

Perform Serial Dilutions: Instead of a single large dilution, perform a series of smaller,

stepwise dilutions.

Increase Final DMSO Concentration: A final DMSO concentration of up to 0.5% is often well-

tolerated by many cell lines. A slightly higher concentration of the organic solvent can help

maintain the solubility of FAUC 3019. Always include a vehicle control in your experiments

with the same final DMSO concentration.

Use a Surfactant: Consider the inclusion of a biocompatible surfactant, such as Tween® 80

or Pluronic® F-68, at a low concentration (e.g., 0.01-0.1%) in your final aqueous solution.

Pre-warm the Aqueous Medium: Having the aqueous medium at 37°C before adding the

FAUC 3019 stock can sometimes aid in solubility.

Q4: Can I use solvents other than DMSO to prepare my stock solution?

While DMSO is highly recommended, ethanol can be used as an alternative. However, the

achievable stock concentration in ethanol is significantly lower than in DMSO. If using ethanol,

ensure it is absolute ethanol. Avoid using water or phosphate-buffered saline (PBS) for initial

stock solutions, as FAUC 3019 has very poor solubility in these.

FAUC 3019 Solubility Data
The following table summarizes the solubility of FAUC 3019 in various common laboratory

solvents. These values were determined at 25°C.
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO ~50 ~100
Recommended for

stock solutions

Ethanol (Absolute) ~10 ~20
Use for applications

sensitive to DMSO

PBS (pH 7.4) <0.1 <0.2
Not recommended for

stock solutions

Cell Culture Media +

10% FBS
<0.1 <0.2

Dilute from DMSO

stock immediately

before use

Note: The molecular weight of FAUC 3019 is assumed to be 500 g/mol for molarity

calculations.

Experimental Protocols
Protocol: Preparation of a 10 mM FAUC 3019 Stock
Solution in DMSO
Materials:

FAUC 3019 (powder)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Equilibrate the vial of FAUC 3019 powder to room temperature before opening to prevent

condensation.
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Weigh out the desired amount of FAUC 3019 powder in a sterile vial. For example, to

prepare 1 mL of a 10 mM solution, use 0.5 mg of FAUC 3019.

Add the calculated volume of anhydrous DMSO. For the example above, add 100 µL of

DMSO.

Vortex the solution for 1-2 minutes until the powder is completely dissolved.

If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes to aid

dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term stability.
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Start: FAUC 3019 Precipitation Observed

Is precipitation in the DMSO stock solution?

Warm to 37°C and vortex

Yes

Is precipitation in the aqueous/cell media?

No

Precipitate redissolved?

Prepare a fresh, lower concentration stock

No

Proceed with experiment

Yes

Use serial dilutions

Yes

Consider adding a surfactant (e.g., Tween® 80)
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Caption: Troubleshooting workflow for FAUC 3019 solubility issues.
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Caption: Hypothetical signaling pathway showing FAUC 3019 as a RAF kinase inhibitor.

To cite this document: BenchChem. [troubleshooting FAUC 3019 solubility issues].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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